Cas no 1001390-81-3 (2,3-dichloro-1-fluoro-4-methylbenzene)

2,3-dichloro-1-fluoro-4-methylbenzene structure
1001390-81-3 structure
Product Name:2,3-dichloro-1-fluoro-4-methylbenzene
CAS No:1001390-81-3
MF:C7H5Cl2F
MW:179.019003629684
CID:2860695
PubChem ID:67460080
Update Time:2025-04-21

2,3-dichloro-1-fluoro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2,3-dichloro-1-fluoro-4-methylbenzene
    • dichloro-fluorotoluene;
    • 1001390-81-3
    • HIXXDQPJVORCDB-UHFFFAOYSA-N
    • SCHEMBL2578269
    • 2,3-Dichloro-4-fluorotoluene
    • Inchi: 1S/C7H5Cl2F/c1-4-2-3-5(10)7(9)6(4)8/h2-3H,1H3
    • InChI Key: HIXXDQPJVORCDB-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=CC=1C)F)Cl

Computed Properties

  • Exact Mass: 177.97500
  • Monoisotopic Mass: 177.9752337Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.44090

2,3-dichloro-1-fluoro-4-methylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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